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molecular formula C13H11ClN2O2S B1385729 5-Chloro-2-((2-nitrobenzyl)thio)aniline CAS No. 1019455-02-7

5-Chloro-2-((2-nitrobenzyl)thio)aniline

Cat. No. B1385729
CAS RN: 1019455-02-7
M. Wt: 294.76 g/mol
InChI Key: YLPYNBWHBNDHKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08877804B2

Procedure details

Following General Procedure A, the title compound (548 mg, 95%) was prepared from 2-amino-4-chlorobenzenethiol (441 mg, 2.76 mmol), 1-(bromomethyl)-2-nitrobenzene (398 mg, 1.84 mmol) and K2CO3 (1.27 g, 9.21 mmol) in DMF (20 ml).
Name
2-amino-4-chlorobenzenethiol
Quantity
441 mg
Type
reactant
Reaction Step One
Name
1-(bromomethyl)-2-nitrobenzene
Quantity
398 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
1.27 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
95%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[SH:9].Br[CH2:11][C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1[N+:18]([O-:20])=[O:19].C([O-])([O-])=O.[K+].[K+]>CN(C=O)C>[Cl:8][C:6]1[CH:5]=[CH:4][C:3]([S:9][CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=2[N+:18]([O-:20])=[O:19])=[C:2]([CH:7]=1)[NH2:1] |f:2.3.4|

Inputs

Step One
Name
2-amino-4-chlorobenzenethiol
Quantity
441 mg
Type
reactant
Smiles
NC1=C(C=CC(=C1)Cl)S
Name
1-(bromomethyl)-2-nitrobenzene
Quantity
398 mg
Type
reactant
Smiles
BrCC1=C(C=CC=C1)[N+](=O)[O-]
Name
K2CO3
Quantity
1.27 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=CC(=C(N)C1)SCC1=C(C=CC=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 548 mg
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 101%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.